Cas no 2228778-56-9 (tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate
• CAS No: 2228778-56-9
• MF: C₁₃H₂₄F₂N₂O₂
• MW: 278.338670730591
• CID: 6449552
• PubChem ID: 165621067
• Update Time: 2025-10-30

tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate
• tert-butyl N-{[1-(aminomethyl)-4,4-difluorocyclohexyl]methyl}carbamate
• EN300-1883364
• 2228778-56-9

• Inchi： 1S/C13H24F2N2O2/c1-11(2,3)19-10(18)17-9-12(8-16)4-6-13(14,15)7-5-12/h4-9,16H2,1-3H3,(H,17,18)
• InChI Key： VACHBXREERLOIK-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CNC(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 278.18058434g/mol
• Monoisotopic Mass: 278.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate

Professional Introduction to Compound with CAS No. 2228778-56-9 and Product Name: tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate

The compound with the CAS number 2228778-56-9 and the product name tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a tert-butyl carbamate moiety, which is well-known for its role in stabilizing reactive intermediates and enhancing the bioavailability of pharmaceutical agents. The presence of a 1-(aminomethyl)-4,4-difluorocyclohexylmethyl group further contributes to its distinctive chemical properties, making it a promising candidate for various biochemical and pharmacological investigations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds that exhibit enhanced efficacy and reduced side effects. The structural motif of 1-(aminomethyl)-4,4-difluorocyclohexylmethyl is particularly noteworthy, as it combines the stability provided by fluorine atoms with the flexibility offered by the cyclohexane ring. This combination not only improves the metabolic stability of the compound but also allows for optimal interactions with biological targets. The tert-butyl carbamate group, on the other hand, serves as an effective protecting group for amine functionalities, ensuring that these sensitive sites remain intact during synthetic transformations. Such features make this compound an invaluable tool in the synthesis of complex pharmaceutical molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly emphasizes the importance of designing molecules that can selectively interact with specific biological pathways while minimizing off-target effects. The unique structural features of tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate make it an ideal candidate for such applications. For instance, studies have shown that compounds containing fluorinated cyclohexane rings can exhibit improved binding affinity to certain enzymes and receptors, leading to more potent and selective pharmacological activity. Additionally, the presence of an amine-methyl group provides a versatile handle for further functionalization, allowing chemists to tailor the compound’s properties to meet specific therapeutic needs.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have demonstrated that the 1-(aminomethyl)-4,4-difluorocyclohexylmethyl moiety can effectively engage with hydrophobic pockets in target proteins, enhancing drug-receptor interactions. Moreover, the fluorine atoms contribute to favorable dipole moments and electronic distributions, which are critical for optimizing pharmacokinetic profiles. These insights have guided researchers in designing derivatives of this compound that exhibit even greater potency and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, as they enable rapid screening and optimization of candidate molecules before experimental validation.

The synthesis of tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently. Additionally, protecting-group strategies involving carbamates have been refined to ensure high yields and purity during multi-step syntheses. These advancements not only facilitate access to this compound but also pave the way for similar molecules with tailored properties.

In conclusion, tert-butyl N-{1-(aminomethyl)-4,4-difluorocyclohexylmethyl}carbamate (CAS No. 2228778-56-9) represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features and functional attributes make it a versatile tool for drug development and medicinal research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly crucial role in addressing complex therapeutic challenges. Future research will likely focus on exploring derivatives of this molecule further, optimizing their pharmacological profiles through rational design and computational modeling.